Cas no 1022160-01-5 (3-formyl-5-hydroxybenzoic acid)

• Product Name: 3-formyl-5-hydroxybenzoic acid
• CAS No: 1022160-01-5
• MF: C₈H₆O₄
• MW: 166.130842685699
• CID: 5939431
• PubChem ID: 72212984
• Update Time: 2024-01-16

3-formyl-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-formyl-5-hydroxy-
• 3-formyl-5-hydroxybenzoic acid
• SCHEMBL18267471
• 1022160-01-5
• AB71639
• EN300-1578736
• Z1255441210

• Inchi： 1S/C8H6O4/c9-4-5-1-6(8(11)12)3-7(10)2-5/h1-4,10H,(H,11,12)
• InChI Key： YBIDDVOKTAHFOE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(O)=CC(C=O)=C1

Computed Properties

• Exact Mass: 166.02660867g/mol
• Monoisotopic Mass: 166.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.482±0.06 g/cm3(Predicted)
• Melting Point: 193 °C
• Boiling Point: 407.7±35.0 °C(Predicted)
• pka: 3.73±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives